Cas no 1955554-59-2 (4-(chloromethyl)-N-ethyl-1,3-thiazol-2-amine hydrochloride)

• Product Name: 4-(chloromethyl)-N-ethyl-1,3-thiazol-2-amine hydrochloride
• CAS No: 1955554-59-2
• MF: C₆H₁₀Cl₂N₂S
• MW: 213.127997875214
• MDL: MFCD29991669
• CID: 4631672
• Update Time: 2025-05-26

4-(chloromethyl)-N-ethyl-1,3-thiazol-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(chloromethyl)-N-ethyl-1,3-thiazol-2-amine hydrochloride
• AT15306
• 4-(CHLOROMETHYL)-N-ETHYLTHIAZOL-2-AMINE HCL
• 4-(chloromethyl)-N-ethyl-1,3-thiazol-2-amine;hydrochloride

• MDL： MFCD29991669
• Inchi： 1S/C6H9ClN2S.ClH/c1-2-8-6-9-5(3-7)4-10-6;/h4H,2-3H2,1H3,(H,8,9);1H
• InChI Key： LGKYQVLQNJHNEW-UHFFFAOYSA-N
• SMILES： ClCC1=CSC(=N1)NCC.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 102
• Topological Polar Surface Area: 53.2

Additional information on 4-(chloromethyl)-N-ethyl-1,3-thiazol-2-amine hydrochloride

Comprehensive Overview of 4-(chloromethyl)-N-ethyl-1,3-thiazol-2-amine hydrochloride (CAS No. 1955554-59-2)

The compound 4-(chloromethyl)-N-ethyl-1,3-thiazol-2-amine hydrochloride (CAS No. 1955554-59-2) is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a thiazole core with a chloromethyl substituent and an ethylamine moiety, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers and industry professionals frequently search for this compound due to its potential applications in drug discovery, particularly in the development of antimicrobial agents and kinase inhibitors.

In recent years, the demand for heterocyclic compounds like 4-(chloromethyl)-N-ethyl-1,3-thiazol-2-amine hydrochloride has surged, driven by the growing focus on precision medicine and targeted therapies. The compound's thiazole ring is a privileged scaffold in medicinal chemistry, often associated with anti-inflammatory and antiviral properties. This aligns with current trends in addressing global health challenges, such as emerging infectious diseases and antibiotic resistance. Its CAS No. 1955554-59-2 serves as a critical identifier for regulatory compliance and patent documentation.

From a synthetic perspective, 4-(chloromethyl)-N-ethyl-1,3-thiazol-2-amine hydrochloride offers excellent reactivity due to its electrophilic chloromethyl group, enabling facile derivatization. This property is particularly valuable in combinatorial chemistry and high-throughput screening, where rapid library generation is essential. Laboratories often inquire about its storage conditions, solubility profiles, and handling protocols, reflecting practical concerns in day-to-day research operations.

The compound's relevance extends to agrochemical innovation, where thiazole derivatives are explored for their pesticidal activity. With increasing emphasis on sustainable agriculture, researchers are investigating its potential as a building block for eco-friendly crop protection agents. This dual applicability in pharmaceuticals and agrochemicals makes CAS No. 1955554-59-2 a cross-disciplinary asset.

Analytical characterization of 4-(chloromethyl)-N-ethyl-1,3-thiazol-2-amine hydrochloride typically involves advanced techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods confirm its structural integrity and purity, which are critical for reproducible research outcomes. Frequently asked questions in academic forums include its stability under various pH conditions and compatibility with common coupling reagents, highlighting the need for detailed technical guidance.

In summary, 4-(chloromethyl)-N-ethyl-1,3-thiazol-2-amine hydrochloride (CAS No. 1955554-59-2) represents a pivotal compound at the intersection of drug development and material science. Its multifaceted utility underscores the importance of specialty chemicals in advancing scientific frontiers while addressing contemporary challenges in health and sustainability.